Cas no 40532-06-7 (2,5-Dimethoxyphenyl isothiocyanate)

• Product name: 2,5-Dimethoxyphenyl isothiocyanate
• CAS No: 40532-06-7
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• MDL: MFCD00041059
• CID: 89429
• PubChem ID: 24871065

2,5-Dimethoxyphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxyphenyl isothiocyanate
• 2-isothiocyanato-1,4-dimethoxybenzene
• 2,4-DIMETHOXYL-1,3,5,-TRIAZINE-6-PYRENEYL
• 2,5-dimethoxybenzenisothiocyanate
• 2,5-Dimethoxy-phenylisothiocyanat
• 2.5-Dimethoxy-phenylsenfoel
• 2-isothiocyanato-1,4-dimethoxy-benzene
• A825157
• VS-03393
• MFCD00041059
• F0001-1148
• FT-0610407
• AKOS000212300
• 2-Isothiocyanato-1,4-dimethoxybenzene #
• SY061712
• EN300-65156
• FT-0610409
• SCHEMBL1457686
• DTXSID20193564
• 40532-06-7
• 2,5-dimethoxyphenylisothiocyanate
• Benzene, 2-isothiocyanato-1,4-dimethoxy-
• DTXCID60116055
• G77559
• DB-020106
• BBL012573
• STK803256

• MDL： MFCD00041059
• Inchi： InChI=1S/C9H9NO2S/c1-11-7-3-4-9(12-2)8(5-7)10-6-13/h3-5H,1-2H3
• InChI Key： RADQLZMDTYWZKA-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C(=C1)N=C=S)OC
• BRN： 3267310

Computed Properties

• Exact Mass: 195.03500
• Monoisotopic Mass: 195.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• Color/Form: solid
• Density: 1.2721 (rough estimate)
• Melting Point: 33-36 °C (lit.)
• Boiling Point: 175 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Refractive Index: 1.5270 (estimate)
• PSA: 62.91000
• LogP: 2.43810
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive

2,5-Dimethoxyphenyl isothiocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H331,H302,H312,H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• Hazard Level：8
• Packing Group：III
• Safety Term：8
• PackingGroup：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III

2,5-Dimethoxyphenyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2,5-Dimethoxyphenyl isothiocyanate

Introduction to 2,5-Dimethoxyphenyl Isothiocyanate (CAS No. 40532-06-7)

2,5-Dimethoxyphenyl isothiocyanate (CAS No. 40532-06-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a phenyl ring substituted with two methoxy groups and an isothiocyanate functional group. The combination of these functionalities imparts distinct chemical and biological properties, making it a valuable reagent in various scientific applications.

The chemical structure of 2,5-Dimethoxyphenyl isothiocyanate can be represented as C₉H₁₀N₂O₂S. The presence of the isothiocyanate group (−N=C=S) allows this compound to participate in a wide range of chemical reactions, including nucleophilic substitution and addition reactions. This reactivity makes it an essential building block in the synthesis of complex organic molecules and derivatives.

In the realm of biological research, 2,5-Dimethoxyphenyl isothiocyanate has been extensively studied for its potential therapeutic applications. Recent studies have highlighted its role in modulating various biological processes, such as inflammation and cell signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in human macrophages. This finding opens up new avenues for the development of anti-inflammatory drugs targeting chronic inflammatory diseases.

Beyond its anti-inflammatory properties, 2,5-Dimethoxyphenyl isothiocyanate has also shown promise in cancer research. Research conducted at the National Cancer Institute revealed that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activity of certain kinases and transcription factors that are often dysregulated in cancer cells. These findings suggest that 2,5-Dimethoxyphenyl isothiocyanate could be a potential lead compound for the development of novel anticancer therapies.

In addition to its therapeutic potential, 2,5-Dimethoxyphenyl isothiocyanate has been utilized as a probe in biochemical assays to study protein-protein interactions and enzyme activities. Its ability to form covalent bonds with specific amino acid residues makes it a useful tool for identifying and characterizing protein targets. For example, a study published in the Biochemical Journal utilized this compound to investigate the interaction between a specific protein kinase and its substrate, providing insights into the molecular mechanisms underlying enzyme function.

The synthesis of 2,5-Dimethoxyphenyl isothiocyanate can be achieved through several well-established methods. One common approach involves the reaction of 2,5-dimethoxyaniline with thiophosgene or another suitable reagent to introduce the isothiocyanate group. The reaction conditions can be fine-tuned to optimize yield and purity, making this compound readily accessible for both academic and industrial applications.

In conclusion, 2,5-Dimethoxyphenyl isothiocyanate (CAS No. 40532-06-7) is a multifaceted compound with a wide range of applications in chemistry and biology. Its unique chemical structure and reactivity make it an important reagent in synthetic chemistry and a promising candidate for drug development. Ongoing research continues to uncover new properties and potential uses for this compound, further solidifying its importance in scientific research.